Cas no 135385-17-0 (N-\u200b(Acetyloxy)\u200b-\u200bN-\u200b(1-\u200bbenzob\u200bthien-\u200b2-\u200bylethyl)\u200b-urea)
N-\u200b(Acetyloxy)\u200b-\u200bN-\u200b(1-\u200bbenzob\u200bthien-\u200b2-\u200bylethyl)\u200b-urea Chemical and Physical Properties
Names and Identifiers
-
- N-(Acetyloxy)-N-(1-benzo[b]thien-2-ylethyl)-urea
- N-(acetyloxy)-N-[1-(1-benzothien-2-yl)ethyl]urea
- N-\u200b(Acetyloxy)\u200b-\u200bN-\u200b(1-\u200bbenzob\u200bthien-\u200b2-\u200bylethyl)\u200b-urea
-
- Inchi: 1S/C13H14N2O3S/c1-8(15(13(14)17)18-9(2)16)12-7-10-5-3-4-6-11(10)19-12/h3-8H,1-2H3,(H2,14,17)
- InChI Key: SOQHOAQNHIYGEE-UHFFFAOYSA-N
- SMILES: N(OC(C)=O)(C(C1SC2=CC=CC=C2C=1)C)C(N)=O
N-\u200b(Acetyloxy)\u200b-\u200bN-\u200b(1-\u200bbenzob\u200bthien-\u200b2-\u200bylethyl)\u200b-urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A188105-5mg |
N-\u200b(Acetyloxy)\u200b-\u200bN-\u200b(1-\u200bbenzo[b]\u200bthien-\u200b2-\u200bylethyl)\u200b-urea |
135385-17-0 | 5mg |
$ 81.00 | 2023-04-19 | ||
| TRC | A188105-25mg |
N-\u200b(Acetyloxy)\u200b-\u200bN-\u200b(1-\u200bbenzo[b]\u200bthien-\u200b2-\u200bylethyl)\u200b-urea |
135385-17-0 | 25mg |
$ 287.00 | 2023-04-19 | ||
| TRC | A188105-100mg |
N-\u200b(Acetyloxy)\u200b-\u200bN-\u200b(1-\u200bbenzo[b]\u200bthien-\u200b2-\u200bylethyl)\u200b-urea |
135385-17-0 | 100mg |
$ 1068.00 | 2023-04-19 | ||
| TRC | A188105-250mg |
N-\u200b(Acetyloxy)\u200b-\u200bN-\u200b(1-\u200bbenzo[b]\u200bthien-\u200b2-\u200bylethyl)\u200b-urea |
135385-17-0 | 250mg |
$ 2377.00 | 2023-04-19 |
N-\u200b(Acetyloxy)\u200b-\u200bN-\u200b(1-\u200bbenzob\u200bthien-\u200b2-\u200bylethyl)\u200b-urea Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-\u200b(Acetyloxy)\u200b-\u200bN-\u200b(1-\u200bbenzob\u200bthien-\u200b2-\u200bylethyl)\u200b-urea
Introduction to N-(Acetyloxy)-N-(1-benzobthien-2-ylethyl)-urea (CAS No. 135385-17-0)
N-(Acetyloxy)-N-(1-benzobthien-2-ylethyl)-urea (CAS No. 135385-17-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, combines an acetyloxy group with a benzobthien-2-ylethyl side chain, forming a versatile scaffold that exhibits promising biological activities. The integration of these functional groups not only enhances its chemical reactivity but also opens up diverse possibilities for its application in drug discovery and therapeutic interventions.
The N-(Acetyloxy)-N-(1-benzobthien-2-ylethyl)-urea molecule is of particular interest due to its potential pharmacological properties. The presence of the acetyloxy group contributes to its ability to interact with biological targets, while the benzobthien-2-ylethyl moiety provides a rigid aromatic system that can modulate binding affinity and selectivity. Such structural features are crucial in the design of molecules that aim to achieve high efficacy with minimal side effects.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The N-(Acetyloxy)-N-(1-benzobthien-2-ylethyl)-urea structure aligns well with this trend, as it incorporates elements from two distinct pharmacophoric classes: urea derivatives and benzothiophene-based compounds. Urea derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects, while benzothiophenes are recognized for their role in neurological and cardiovascular therapies.
The compound's potential has been further explored in several cutting-edge studies. For instance, researchers have investigated its interaction with enzymes and receptors relevant to metabolic disorders. The N-(Acetyloxy) group has been found to enhance solubility and bioavailability, making it an attractive feature for drug formulation. Meanwhile, the benzobthien-2-ylethyl chain has shown promise in modulating enzyme activity by inducing conformational changes that affect substrate binding.
The synthesis of N-(Acetyloxy)-N-(1-benzobthien-2-ylethyl)-urea involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex benzothiophene core.
Evaluation of the compound's pharmacological profile has revealed several intriguing findings. In vitro studies have demonstrated its ability to inhibit certain kinases associated with cancer progression, suggesting its potential as an anticancer agent. Additionally, preliminary animal models have shown favorable toxicity profiles and moderate systemic exposure, indicating a good safety margin for further clinical development.
The integration of computational chemistry and molecular modeling has played a pivotal role in understanding the binding interactions of N-(Acetyloxy)-N-(1-benzobthien-2-ylethyl)-urea. These tools have allowed researchers to predict how the molecule interacts with biological targets at an atomic level, providing insights into its mechanism of action. Such computational approaches are essential for optimizing drug candidates before they enter expensive and time-consuming clinical trials.
The future prospects of this compound are promising, with ongoing research aimed at identifying new therapeutic applications and improving its pharmacokinetic properties. Innovations in drug delivery systems may further enhance its efficacy by ensuring targeted release and sustained action at the site of interest. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into clinical practice.
In conclusion, N-(Acetyloxy)-N-(1-benzobthien-2-ylethyl)-urea represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted biological activities. Its combination of an acetyloxy group and a benzobthien-2-ylethyl moiety makes it a versatile candidate for drug development across various therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make substantial contributions to modern medicine.
135385-17-0 (N-\u200b(Acetyloxy)\u200b-\u200bN-\u200b(1-\u200bbenzob\u200bthien-\u200b2-\u200bylethyl)\u200b-urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)